Cas no 1704203-71-3 (ethyl 2-amino-5-chloro-4-methylpent-4-enoate)

• Product Name: ethyl 2-amino-5-chloro-4-methylpent-4-enoate
• CAS No: 1704203-71-3
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 6142711
• PubChem ID: 165506550
• Update Time: 2025-07-21

ethyl 2-amino-5-chloro-4-methylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-chloro-4-methylpent-4-enoate
• EN300-1300505
• 1704203-71-3

• Inchi： 1S/C8H14ClNO2/c1-3-12-8(11)7(10)4-6(2)5-9/h5,7H,3-4,10H2,1-2H3/b6-5+
• InChI Key： UQESXLNSCBVETF-AATRIKPKSA-N
• SMILES： Cl/C=C(\C)/CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-5-chloro-4-methylpent-4-enoate

Introduction to Ethyl 2-amino-5-chloro-4-methylpent-4-enoate (CAS No. 1704203-71-3)

Ethyl 2-amino-5-chloro-4-methylpent-4-enoate, with the CAS number 1704203-71-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both amino and chloro substituents, along with a methyl group and an enoate functional group, makes it a versatile intermediate for various chemical transformations.

The molecular structure of ethyl 2-amino-5-chloro-4-methylpent-4-enoate consists of a pentanoic acid backbone modified with an ethyl ester at one end and functional groups at the other. The amino group at the second carbon and the chloro group at the fifth carbon introduce reactivity that is highly valuable in synthetic pathways. Additionally, the methyl group at the fourth carbon and the enoate functionality contribute to its complex behavior in chemical reactions.

In recent years, there has been a growing interest in exploring new derivatives of ethyl 2-amino-5-chloro-4-methylpent-4-enoate due to their potential pharmacological properties. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The compound's ability to undergo various chemical modifications makes it an attractive candidate for drug discovery programs.

One of the most compelling aspects of ethyl 2-amino-5-chloro-4-methylpent-4-enoate is its utility in constructing complex molecular architectures. The enoate group, for instance, can participate in Michael additions, condensation reactions, and other processes that are essential for building larger organic molecules. This flexibility has led to its use in the synthesis of heterocyclic compounds, which are known for their diverse biological activities.

The chloro substituent on the fifth carbon also plays a crucial role in the reactivity of ethyl 2-amino-5-chloro-4-methylpent-4-enoate. Chlorinated compounds often exhibit enhanced lipophilicity and metabolic stability, making them favorable for pharmaceutical applications. Researchers have leveraged this property to develop novel analogs with improved pharmacokinetic profiles.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The combination of an amino group and a chloro group has been shown to modulate neurotransmitter activity, suggesting that derivatives of ethyl 2-amino-5-chloro-4-methylpent-4-enoate could serve as effective therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. These findings have spurred further investigation into its pharmacological properties.

Synthetic chemists have also been exploring new methodologies for incorporating ethyl 2-amino-5-chloro-4-methylpent-4-enoate into more complex molecules. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups while maintaining high yields and selectivity.

The versatility of ethyl 2-amino-5-chloro-4-methylpent-4-enoate extends beyond pharmaceutical applications. It has been utilized in materials science as a building block for polymers and coatings that exhibit unique mechanical and thermal properties. The compound's ability to form stable radicals and undergo polymerization reactions makes it valuable in creating advanced materials with tailored characteristics.

In conclusion, ethyl 2-amino-5-chloro-4-methylpent-4-enoate (CAS No. 1704203-71) represents a promising compound with broad applications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in scientific innovation.